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Compound of Interest |

Compound Name: Citronellyl valerate
CAS No.: 7540-53-6
Cat. No.: B1594606
Get Quote
. J

This technical guide provides an in-depth analysis of the spectroscopic data for Citronellyl
Valerate (also known as citronellyl pentanoate), a widely used fragrance and flavor ingredient.
Aimed at researchers, scientists, and professionals in drug development and quality control,
this document synthesizes foundational spectroscopic principles with practical data
interpretation. We will explore the Nuclear Magnetic Resonance (NMR), Infrared (IR), and
Mass Spectrometry (MS) data that, in concert, provide an unambiguous confirmation of the
molecule's structure.

Introduction

Citronellyl valerate (CAS No: 7540-53-6) is the ester formed from citronellol and valeric acid.
[1] Its molecular formula is C1sH2802 with a molecular weight of approximately 240.38 g/mol .
[1] The structural integrity and purity of this compound are critical for its application in consumer
products and as a potential building block in chemical synthesis. Spectroscopic analysis is the
cornerstone of quality assurance, providing a detailed fingerprint of the molecular structure.
This guide explains the theoretical and practical aspects of acquiring and interpreting the key
spectroscopic data for citronellyl valerate.

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1594606#bc-rfq
https://www.benchchem.com/product/b1594606/docs?utm_src=pdf-body#a-spectroscopic-guide-to-citronellyl-valerate-structural-elucidation-and-data-interpretation
https://www.benchchem.com/product/b1594606/docs?utm_src=pdf-body#a-spectroscopic-guide-to-citronellyl-valerate-structural-elucidation-and-data-interpretation
https://www.benchchem.com/product/b1594606/docs?utm_src=pdf-body#a-spectroscopic-guide-to-citronellyl-valerate-structural-elucidation-and-data-interpretation
https://pubchem.ncbi.nlm.nih.gov/compound/Citronellyl-valerate
https://pubchem.ncbi.nlm.nih.gov/compound/Citronellyl-valerate
https://www.benchchem.com/product/b1594606/docs?utm_src=pdf-body#a-spectroscopic-guide-to-citronellyl-valerate-structural-elucidation-and-data-interpretation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594606?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Molecular Structure and Atom Numbering

To facilitate a clear discussion of the spectroscopic data, the following numbering scheme will
be used for the atoms in citronellyl valerate.

Caption: Structure and numbering of Citronellyl Valerate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the carbon-hydrogen
framework of an organic molecule. By analyzing the chemical environment of *H and 3C nuclei,
a complete structural map can be assembled.

Experimental Protocol: *H and **C NMR

A robust NMR analysis begins with proper sample preparation and selection of experimental
parameters.

o Sample Preparation: Dissolve approximately 5-10 mg of citronellyl valerate in ~0.6 mL of
deuterated chloroform (CDCIs). CDCls is a standard choice for its excellent solubilizing
power for non-polar compounds and its single, well-defined residual solvent peak (6 = 7.26
ppm for *H, & = 77.16 ppm for 3C).

 Internal Standard: Tetramethylsilane (TMS) is added as an internal standard to reference the
chemical shifts to O ppm.

e Instrumentation: Data acquisition is typically performed on a 400 MHz (or higher)
spectrometer to ensure adequate signal dispersion.

» 'H NMR Acquisition: A standard single-pulse experiment is sufficient. Key parameters include
a 30° pulse angle, an acquisition time of ~4 seconds, and a relaxation delay of 1-2 seconds.

e 13C NMR Acquisition: A proton-decoupled experiment (e.g., zgpg30) is used to produce a
spectrum with singlets for each unique carbon, simplifying interpretation. A sufficient number
of scans (~1024 or more) is necessary due to the low natural abundance of 13C.

'H NMR Spectral Data (Predicted)
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The *H NMR spectrum provides information on the number of different types of protons, their
chemical environment, and their proximity to other protons. The following table details the
predicted chemical shifts (d), multiplicities, and assignments.

Proton Assignment Predicted & (ppm) Multiplicity Coupling (J, Hz)
H6 5.10 t (triplet) J=7.1Hz
H1 (O-CH2) 4.09 t (triplet) J=6.8Hz
H2' (a to C=0) 2.25 t (triplet) J=75Hz
H5 2.00 m (multiplet)

H7-Me (vinylic) 1.68 s (singlet)

H8 (vinylic) 1.60 s (singlet)

H2, H3', H4' 1.65 - 1.55 m (multiplet)

H3, H4 145-1.25 m (multiplet)

H5' (terminal CH3) 0.92 t (triplet) J=7.4Hz
H3-Me 0.90 d (doublet) J=6.3Hz

Interpretation Insights:

e The triplet at ~5.10 ppm is characteristic of the vinylic proton (H6) on the trisubstituted
double bond, coupled to the adjacent methylene protons (H5).

o The downfield triplet at ~4.09 ppm is indicative of the methylene protons (H1) attached to the
ester oxygen, deshielded by its electronegativity.

e The triplet at ~2.25 ppm corresponds to the methylene protons (H2') alpha to the carbonyl
group.

e The two singlets at ~1.68 and ~1.60 ppm are classic signals for the two methyl groups on a
double bond.
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e The upfield doublet at ~0.90 ppm arises from the methyl group attached to the chiral center
(C3), coupled to the single H3 proton. The corresponding upfield triplet at ~0.92 ppm is from
the terminal methyl of the valerate chain.

13C NMR Spectral Data (Predicted)

The 13C NMR spectrum reveals the number of unique carbon environments in the molecule.

Carbon Assignment Predicted & (ppm)
C1' (C=0) 173.5
c7 1315
C6 1245
C1 63.0
C5 39.8
Cc2 37.0
c2 34.2
C3 29.5
c4' 27.1
C4 25.7
C7-Me 22.4
c3 194
C3-Me 17.6
C8 13.8
C5' 13.7

Interpretation Insights:

e The most downfield signal at ~173.5 ppm is unambiguously assigned to the carbonyl carbon
(C1)) of the ester.
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e The two signals in the vinylic region, ~131.5 and ~124.5 ppm, correspond to the carbons of
the C=C double bond (C7 and C6).

e The signal at ~63.0 ppm is characteristic of the carbon (C1) bonded to the ester oxygen.

e The remaining signals in the upfield region (~13-40 ppm) represent the aliphatic carbons of
the citronellyl and valerate chains.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying the functional groups present in
a molecule. Vibrations of chemical bonds correspond to specific energy absorptions in the
infrared region of the electromagnetic spectrum.

Experimental Protocol: Attenuated Total Reflectance
(ATR)-FTIR

ATR-FTIR is a common technique that requires minimal sample preparation.

 Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer equipped with an ATR
crystal (typically diamond or zinc selenide) is used.

o Sample Application: A single drop of neat citronellyl valerate liquid is placed directly onto
the ATR crystal.

o Data Acquisition: A background spectrum of the clean, empty crystal is recorded first. The
sample spectrum is then acquired. The instrument software automatically subtracts the
background to produce the final absorbance or transmittance spectrum. Typically, 16 to 32
scans are co-added to improve the signal-to-noise ratio.

Key IR Absorption Bands (Predicted)
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Wavenumber (cm—1) Vibration Type Functional Group
2960-2850 C-H stretch Aliphatic (CHs, CHz2, CH)
~1735 C=0 stretch (strong, sharp) Ester

~1670 C=C stretch (weak to medium)  Alkene

1465-1450 C-H bend Aliphatic

1375 C-H bend (umbrella) Methyl

1240-1160 C-O stretch (strong) Ester

Interpretation Insights:

e The most prominent and diagnostic peak in the spectrum is the strong, sharp absorption at
approximately 1735 cm~1, which is definitive for the carbonyl (C=0) stretch of an aliphatic
ester.

e The presence of multiple peaks in the 2960-2850 cm~! region confirms the abundance of
sp3-hybridized C-H bonds in the molecule.

o A strong band between 1240-1160 cm~1 corresponds to the C-O single bond stretching of
the ester group, further confirming this functionality.

o A weaker absorption around 1670 cm~1 is expected for the C=C stretching of the
tetrasubstituted alkene, which often gives a less intense signal than less substituted alkenes.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight of a compound and its
fragmentation pattern upon ionization. This pattern serves as a molecular fingerprint and allows
for the confirmation of structural subunits.

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is the ideal method for analyzing volatile compounds like citronellyl valerate.
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e Sample Introduction: A dilute solution of the sample in a volatile solvent (e.g., hexane or ethyl
acetate) is injected into the gas chromatograph. The GC separates the sample from any
impurities before it enters the mass spectrometer.

« lonization: Electron lonization (El) at a standard energy of 70 eV is the most common
method. This high-energy process induces reproducible fragmentation.

o Mass Analysis: A quadrupole mass analyzer separates the resulting positively charged
fragments based on their mass-to-charge ratio (m/z).

Mass Spectrum Data and Fragmentation Analysis

The mass spectrum of citronellyl valerate will not typically show a strong molecular ion peak
(M*e at m/z 240) due to the instability of the parent ion under El conditions. The observed
spectrum is dominated by fragment ions resulting from predictable bond cleavages.[1]

Key Observed Fragments:[1]

Proposed Fragment

m/z Relative Intensity _ o
Identity/Origin
41 99.9 CsHs* (Allyl cation)
69 74.6 CsHo* (Isoprenyl fragment)
CeHo* (Cyclic monoterpene
81 74.6
fragment)
85 - [CaHoCO]* (Valeryl cation)
95 61.9 C7Hu1*
McLafferty Rearrangement
102
Product
CioHasg]*e (Citronellyl radical
138 [ 1" ( y

cation)

Fragmentation Pathway Analysis:
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The fragmentation of citronellyl valerate is driven by the locations of the functional groups
(ester and alkene) and the stability of the resulting carbocations.

Citronellyl Valerate
[M]+e at m/z 240

a-cleavage |y-H transfer C-O cleavage

Citronellyl Moiety Cleavagé

Loss of Valeric Acid McLafferty Rearrangement Valeryl Cation
(m/z 138) (m/z 102) [C4aHoCO]* (m/z 85)

CeHo* (m/z 81)

CsHo* (m/z 69)

CsHs* (m/z 41)

Click to download full resolution via product page

Caption: Key fragmentation pathways for Citronellyl Valerate in EI-MS.

+ a-Cleavage: The bond between the ester oxygen and the citronellyl C1 is weak and readily
cleaves, leading to the loss of the valerate moiety as a neutral molecule and formation of the
citronellyl carbocation at m/z 138. This ion is often not observed but is a key intermediate.

o Terpenoid Fragmentation: The m/z 138 ion undergoes subsequent fragmentation
characteristic of acyclic monoterpenes, producing the highly abundant ions at m/z 81, m/z 69
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(isoprenyl cation), and m/z 41 (allyl cation). These are diagnostic for the citronellyl backbone.

o McLafferty Rearrangement: A hallmark of esters with a sufficiently long alkyl chain, this
process involves the transfer of a gamma-hydrogen from the valerate chain to the carbonyl
oxygen, followed by cleavage of the a-f3 bond. This results in the elimination of a neutral
alkene (propene) and the formation of a characteristic ion at m/z 102.

¢ Acylium lon: Cleavage of the O-C1 bond can also result in the formation of the valeryl
(pentanoyl) acylium ion, [CH3(CH2)sCO]*, at m/z 85.

Conclusion

The combination of NMR, IR, and MS provides a powerful and self-validating system for the
structural confirmation of citronellyl valerate. IR spectroscopy rapidly confirms the presence of
the key ester and alkene functional groups. Mass spectrometry corroborates the molecular
weight and provides definitive evidence for the distinct citronellyl and valerate substructures
through its fragmentation pattern. Finally, *H and 3C NMR spectroscopy offers a complete,
high-resolution map of the entire carbon-hydrogen framework, allowing for the unambiguous
assignment of every atom in the molecule. Together, these techniques form the foundation of
analytical chemistry for ensuring the identity, purity, and quality of fine chemicals in research
and industry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [A Spectroscopic Guide to Citronellyl Valerate: Structural
Elucidation and Data Interpretation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594606/docs#a-spectroscopic-guide-to-citronellyl-
valerate-structural-elucidation-and-data-interpretation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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